C.I. Pigment red 2 C.I. Pigment red 2 Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 6041-94-7
VCID: VC0008889
InChI: InChI=1S/C23H15Cl2N3O2/c24-15-10-11-19(25)20(13-15)27-28-21-17-9-5-4-6-14(17)12-18(22(21)29)23(30)26-16-7-2-1-3-8-16/h1-13,29H,(H,26,30)
SMILES: C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl
Molecular Formula: C23H15Cl2N3O2
Molecular Weight: 436.3 g/mol

C.I. Pigment red 2

CAS No.: 6041-94-7

Main Products

VCID: VC0008889

Molecular Formula: C23H15Cl2N3O2

Molecular Weight: 436.3 g/mol

C.I. Pigment red 2 - 6041-94-7

CAS No. 6041-94-7
Product Name C.I. Pigment red 2
Molecular Formula C23H15Cl2N3O2
Molecular Weight 436.3 g/mol
IUPAC Name 4-[(2,5-dichlorophenyl)diazenyl]-3-hydroxy-N-phenylnaphthalene-2-carboxamide
Standard InChI InChI=1S/C23H15Cl2N3O2/c24-15-10-11-19(25)20(13-15)27-28-21-17-9-5-4-6-14(17)12-18(22(21)29)23(30)26-16-7-2-1-3-8-16/h1-13,29H,(H,26,30)
Standard InChIKey VCYBIENCKPXWDZ-HFTWOUSFSA-N
Isomeric SMILES C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3/C(=N/NC4=C(C=CC(=C4)Cl)Cl)/C2=O
SMILES C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl
Canonical SMILES C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl
Melting Point 590 to 592 °F (NTP, 1992)
Physical Description Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992)
DryPowder; Liquid
Description Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992)
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
Synonyms 4-[(2,5-dichlorophenyl)azo]-3-hydroxy-n-phenylnaphthalene-2-carboxamide;c.i. 12310;Pigment Red 2;PR2-NAPHTHOL RED FRR;Fast Scarlet F2R;2-Naphthalenecarboxamide, 4-(2,5-dichlorophenyl)azo-3-hydroxy-N-phenyl-;CONFASTRED2R;IRGALITEREDFBX
PubChem Compound 22399
Last Modified Nov 11 2021
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